Cas no 127984-95-6 (1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 127984-95-6
• MF: C₄H₄IN₃O₂
• MW: 252.997932434082
• MDL: MFCD30488116
• CID: 3702873
• PubChem ID: 10015116
• Update Time: 2025-05-20

1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-amino-5-iodo-
• 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 127984-95-6
• EN300-330382
• SCHEMBL9190653

• MDL： MFCD30488116
• Inchi： 1S/C4H4IN3O2/c5-2-1-8(6)4(10)7-3(2)9/h1H,6H2,(H,7,9,10)
• InChI Key： MFGDOGHDPSDWGI-UHFFFAOYSA-N
• SMILES： C1(=O)N(N)C=C(I)C(=O)N1

Computed Properties

• Exact Mass: 252.93482Da
• Monoisotopic Mass: 252.93482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 127984-95-6)

The compound 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 127984-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the efficient synthesis routes for 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione, with particular emphasis on optimizing yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic iodination have been employed to enhance the efficiency of production. These methodological improvements are critical for scaling up the compound for preclinical and clinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits promising inhibitory effects on specific enzymatic targets involved in nucleotide metabolism. This suggests potential applications in oncology, particularly in targeting rapidly dividing cancer cells. Further mechanistic studies are underway to elucidate the compound's mode of action and its selectivity profile.

The pharmacokinetic properties of 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione have also been a focal point of recent research. Early-stage animal studies indicate favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are exploring various formulation strategies to address these issues and enhance the compound's bioavailability.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into therapeutic candidates. Several patents have been filed recently, covering novel derivatives and formulations of 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione, underscoring its commercial potential.

In conclusion, 1-amino-5-iodo-1,2,3,4-tetrahydropyrimidine-2,4-dione represents a promising scaffold for the development of new therapeutic agents. Ongoing research aims to further characterize its biological effects, optimize its pharmacological properties, and explore its potential in treating various diseases. The compound's unique chemical structure and preliminary activity data position it as a valuable candidate for future drug discovery efforts.